Cas no 1056675-21-8 (1-(1-Pivaloylpiperidin-4-yl)-3-(4-trifluoromethoxyphenyl)urea)

• Product Name: 1-(1-Pivaloylpiperidin-4-yl)-3-(4-trifluoromethoxyphenyl)urea
• CAS No: 1056675-21-8
• MF: C₁₈H₂₄F₃N₃O₃
• MW: 387.396675109863
• CID: 4729889
• Update Time: 2025-06-22

1-(1-Pivaloylpiperidin-4-yl)-3-(4-trifluoromethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(1-Pivaloylpiperidin-4-yl)-3-(4-trifluoromethoxyphenyl)urea
• Urea, N-[1-(2,2-dimethyl-1-oxopropyl)-4-piperidinyl]-N'-[4-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C18H24F3N3O3/c1-17(2,3)15(25)24-10-8-13(9-11-24)23-16(26)22-12-4-6-14(7-5-12)27-18(19,20)21/h4-7,13H,8-11H2,1-3H3,(H2,22,23,26)
• InChI Key： BZEXIIVAIFXMRS-UHFFFAOYSA-N
• SMILES： N(C1CCN(C(=O)C(C)(C)C)CC1)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 461.5±45.0 °C(Predicted)
• pka: 13.12±0.20(Predicted)

Additional information on 1-(1-Pivaloylpiperidin-4-yl)-3-(4-trifluoromethoxyphenyl)urea

1-(1-Pivaloylpiperidin-4-yl)-3-(4-trifluoromethoxyphenyl)urea: A Comprehensive Overview

The compound with CAS No. 1056675-21-8, known as 1-(1-Pivaloylpiperidin-4-yl)-3-(4-trifluoromethoxyphenyl)urea, has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is a derivative of urea, a class of compounds widely studied for their potential therapeutic applications. The molecule's structure incorporates a piperidine ring, which is a six-membered cyclic amine, and a trifluoromethoxyphenyl group, both of which contribute to its unique pharmacological properties.

Recent studies have highlighted the anti-inflammatory and antioxidant activities of this compound, making it a promising candidate for the development of novel therapeutic agents. The piperidine ring, specifically modified with a pivaloyl group, plays a crucial role in enhancing the compound's stability and bioavailability. The trifluoromethoxyphenyl group, on the other hand, contributes to the molecule's ability to interact with specific biological targets, such as enzymes and receptors.

One of the most notable findings in recent research is the compound's potential as an anti-cancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, the compound has shown anti-inflammatory properties, suggesting its potential application in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of 1-(1-Pivaloylpiperidin-4-yl)-3-(4-trifluoromethoxyphenyl)urea involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis has been reported to significantly improve the reaction efficiency and yield. This approach not only enhances the scalability of the synthesis but also ensures the production of high-purity compounds, which are essential for preclinical and clinical studies.

From an industrial application perspective, this compound holds great promise due to its versatile structure and potential for further modification. Researchers have explored various strategies to optimize its pharmacokinetic properties, such as improving its solubility and permeability. These efforts have led to the development of prodrugs and drug delivery systems that enhance the compound's efficacy and reduce its toxicity.

In conclusion, 1-(1-Pivaloylpiperidin-4-yl)-3-(4-trifluoromethoxyphenyl)urea represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make a substantial impact on the field of medicine.